Cas no 1047030-41-0 (3-(chloromethyl)-5-(5-fluoro-2-methoxyphenyl)pyridine)

• Product Name: 3-(chloromethyl)-5-(5-fluoro-2-methoxyphenyl)pyridine
• CAS No: 1047030-41-0
• MF: C₁₃H₁₁ClFNO
• MW: 251.683945894241
• CID: 4569500
• Update Time: 2025-10-28

3-(chloromethyl)-5-(5-fluoro-2-methoxyphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-5-(5-fluoro-2-methoxyphenyl)pyridine

• Inchi： 1S/C13H11ClFNO/c1-17-13-3-2-11(15)5-12(13)10-4-9(6-14)7-16-8-10/h2-5,7-8H,6H2,1H3
• InChI Key： BPBGXHIRCWFGQD-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2=CC(F)=CC=C2OC)C=C1CCl

Additional information on 3-(chloromethyl)-5-(5-fluoro-2-methoxyphenyl)pyridine

Professional Introduction to 3-(chloromethyl)-5-(5-fluoro-2-methoxyphenyl)pyridine (CAS No. 1047030-41-0)

3-(chloromethyl)-5-(5-fluoro-2-methoxyphenyl)pyridine, identified by the CAS number 1047030-41-0, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its versatile structural features and potential applications in the development of novel therapeutic agents. The presence of both chloromethyl and fluoro-methoxyphenyl substituents imparts unique reactivity and binding properties, making it a valuable intermediate in synthetic chemistry and drug discovery.

The structural composition of 3-(chloromethyl)-5-(5-fluoro-2-methoxyphenyl)pyridine encompasses a pyridine core, which is a common pharmacophore in many bioactive molecules. The pyridine ring is highly lipophilic and can interact favorably with biological targets, enhancing the compound's pharmacokinetic profile. Additionally, the chloromethyl group serves as a reactive site for further functionalization, allowing for the facile introduction of various pharmacological moieties. The 5-fluoro-2-methoxyphenyl substituent adds another layer of complexity, contributing to both metabolic stability and target specificity.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting complex biological pathways. 3-(chloromethyl)-5-(5-fluoro-2-methoxyphenyl)pyridine, with its unique structural attributes, has emerged as a promising candidate in this domain. Specifically, its incorporation into drug candidates has shown potential in modulating enzymes involved in cancer progression and inflammation. For instance, studies have demonstrated its efficacy in inhibiting kinases that play a crucial role in tumor growth and metastasis. The fluoro-methoxyphenyl moiety is particularly noteworthy for its ability to enhance binding affinity to protein targets, thereby improving the overall potency of the therapeutic agents.

The synthesis of 3-(chloromethyl)-5-(5-fluoro-2-methoxyphenyl)pyridine, while intricate, has been refined through advanced synthetic methodologies. Researchers have leveraged transition metal-catalyzed cross-coupling reactions to construct the pyridine core efficiently. Furthermore, protective group strategies have been employed to ensure selective functionalization at the desired positions. These advancements have not only streamlined the production process but also enabled the exploration of diverse analogs with tailored pharmacological properties.

The pharmacological profile of 3-(chloromethyl)-5-(5-fluoro-2-methoxyphenyl)pyridine, as derived from preclinical studies, highlights its broad spectrum of activity. In vitro assays have revealed its inhibitory effects on various enzymes and receptors pertinent to therapeutic intervention. Notably, it has demonstrated significant activity against targets implicated in neurological disorders, including beta-secretase enzymes associated with Alzheimer's disease. The compound's ability to cross the blood-brain barrier further enhances its translational potential for treating central nervous system disorders.

In conclusion, 3-(chloromethyl)-5-(5-fluoro-2-methoxyphenyl)
pyridine (CAS No.
1047030-41-0) represents a cornerstone in modern drug discovery efforts. Its unique structural features offer a rich scaffold for medicinal chemistry innovation, while its demonstrated biological activity underscores its therapeutic promise. As research continues to uncover new applications for this compound, it is poised to play an increasingly pivotal role in addressing some of the most pressing challenges in human health.